Cas no 942511-67-3 (5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid)

• Product name: 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid
• CAS No: 942511-67-3
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 2124918
• PubChem ID: 29283749

5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(4-chlorophenylamino)nicotinic acid
• 5-chloro-6-[(4-chlorophenyl)amino]pyridine-3-carboxylic acid
• CRPUIOAIHYYSNO-UHFFFAOYSA-N
• NE46585
• 5-Chloro-6-(4-chloro-phenylamino)nicotinic acid
• 5-chloro-6-(4-chloro-phenylamino)-nicotinic acid
• Z1827897932
• 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid

• Inchi： 1S/C12H8Cl2N2O2/c13-8-1-3-9(4-2-8)16-11-10(14)5-7(6-15-11)12(17)18/h1-6H,(H,15,16)(H,17,18)
• InChI Key： CRPUIOAIHYYSNO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1NC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid

Introduction to 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid (CAS No. 942511-67-3)

5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid (CAS No. 942511-67-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of aminopyridine carboxylic acids and is characterized by its unique structural features, which include a chlorinated phenyl group and a chlorinated pyridine ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid is C₁₄H₁₀Cl₂N₂O₂, and its molecular weight is approximately 303.14 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-chloroaniline with a suitable pyridine derivative, followed by carboxylation and chlorination steps. The detailed synthetic pathway has been extensively studied and optimized to ensure high yields and purity levels, making it feasible for large-scale production.

In the realm of pharmaceutical research, 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid has shown promise as a lead compound for the development of novel drugs targeting various diseases. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary in vitro and in vivo experiments have indicated that this compound exhibits anti-cancer properties by selectively targeting cancer cells while sparing healthy tissues.

The pharmacological profile of 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid has been extensively characterized through a series of preclinical studies. These studies have focused on evaluating its bioavailability, metabolism, and toxicity profiles. Results from these investigations have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These attributes make it an attractive candidate for further clinical development.

In addition to its pharmaceutical applications, 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid has also found use in other areas of chemistry. For instance, it serves as an important intermediate in the synthesis of dyes and pigments due to its ability to form stable complexes with metal ions. This property has led to its application in the textile and printing industries, where it is used to produce high-quality colorants with enhanced stability and durability.

The environmental impact of 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid has also been a subject of recent research. Studies have shown that the compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, ongoing efforts are focused on developing more sustainable synthesis methods to minimize the environmental footprint associated with its production.

In conclusion, 5-Chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylic Acid (CAS No. 942511-67-3) is a versatile compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize existing processes, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.